(R)-methanandamide
Overview
Description
(R)-methanandamide is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It is a structural analog of anandamide, an endogenous cannabinoid that plays a crucial role in the endocannabinoid system. The endocannabinoid system is involved in a wide range of physiological processes, including pain sensation, immune function, and mood regulation.
Scientific Research Applications
Cannabinoid Agonist Activity : (R)-methanandamide has been shown to act as a cannabinoid agonist, having varying degrees of intrinsic activity at receptor sites. It has been used to study the behavioral effects of cannabinoids, demonstrating properties similar to Δ9-tetrahydrocannabinol (Δ9-THC) in drug discrimination assays in rats (Järbe et al., 1998); (Järbe et al., 2001).
Calcium Signaling in Astrocytes : Research indicates that (R)-methanandamide affects calcium signaling in astrocytes. It inhibits calcium responses induced by endothelin-1 or glutamate, suggesting a potential role in controlling astrocyte activity and signaling in the brain (Venance et al., 1997).
Effects on Motor Behavior : Studies have shown that (R)-methanandamide inhibits motor behavior in rats. Its effects on ambulatory activity and stereotypy indicate a potential use for understanding the motor effects of cannabinoids (Romero et al., 1996).
Influence on Androgen Receptor Expression : In androgen-dependent prostate LNCaP cell growth, (R)-methanandamide was found to up-regulate androgen receptor expression. This suggests a potential application in studying hormone-related growth mechanisms in prostate cells (Sánchez et al., 2003).
Induction of Cyclooxygenase-2 Expression : (R)-methanandamide has been shown to induce the expression of cyclooxygenase-2 (COX-2) in human neuroglioma cells, suggesting a role in mediating prostaglandin-dependent effects within the central nervous system (Ramer et al., 2001).
Interaction with Endothelial Cells : (R)-methanandamide stimulates nitric oxide production in rabbit aortic endothelial cells, indicating a role in endothelial function and cardiovascular research (McCollum et al., 2007).
Myocardial Resistance to Arrhythmias : Stimulation of cannabinoid receptors with (R)-methanandamide improved cardiac resistance to arrhythmias induced by coronary occlusion and reperfusion in a study, highlighting its potential application in cardiovascular research (Krylatov et al., 2002).
Interaction with Vanilloid Receptors : (R)-methanandamide has been shown to interact with vanilloid receptors, affecting vasodilation in rat mesenteric arteries, which is relevant to vascular physiology and pathology studies (Ralevic et al., 2000).
properties
IUPAC Name |
(5Z,8Z,11Z,14Z)-N-(1-hydroxypropan-2-yl)icosa-5,8,11,14-tetraenamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(26)24-22(2)21-25/h7-8,10-11,13-14,16-17,22,25H,3-6,9,12,15,18-21H2,1-2H3,(H,24,26)/b8-7-,11-10-,14-13-,17-16- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQKRUBZPTNJQEM-ZKWNWVNESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC(C)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)NC(C)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H39NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-methanandamide | |
CAS RN |
150314-39-9 |
Source
|
| Record name | Methanandamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0150314399 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | METHANANDAMIDE, (±)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/63WDT9CZ3Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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